Cas no 2227833-78-3 (rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227833-78-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5842246
• PubChem ID: 96228266
• Update Time: 2025-05-26

rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropyl]methanamine
• 2227833-78-3
• EN300-1833335

• Inchi： 1S/C12H23N/c1-12(2)10(8-13)11(12)9-6-4-3-5-7-9/h9-11H,3-8,13H2,1-2H3/t10-,11-/m0/s1
• InChI Key： JJBQRAKZGCNCTM-QWRGUYRKSA-N
• SMILES： NC[C@@H]1C(C)(C)[C@H]1C1CCCCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227833-78-3)

rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227833-78-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexyl and cyclopropyl moieties, which confer it with distinct chemical and physical properties.

The cyclohexyl group in rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine provides a rigid and stable framework, enhancing the compound's overall stability and resistance to degradation. The cyclopropyl moiety, on the other hand, introduces a high degree of strain, which can be harnessed for specific chemical reactions and transformations. The presence of the methyl groups further modulates the compound's reactivity and solubility, making it a versatile building block for synthetic chemistry.

Recent studies have explored the potential of rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine in the development of novel pharmaceutical agents. One notable application is in the field of neuropharmacology, where this compound has shown promise as a precursor for the synthesis of ligands targeting specific receptors in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine exhibit potent binding affinity for serotonin receptors, suggesting their potential use in treating mood disorders such as depression and anxiety.

In addition to its pharmaceutical applications, rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine has also been investigated for its use in materials science. The unique combination of rigid and strained cyclic structures makes it an attractive candidate for the synthesis of advanced polymers and functional materials. Research published in the Journal of Polymer Science highlighted the ability of this compound to form highly ordered supramolecular assemblies, which could be utilized in the development of new materials with enhanced mechanical and optical properties.

The synthesis of rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the use of transition metal catalysts to facilitate key transformations such as cyclopropanation and ring-opening reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these processes, making it more feasible to produce this compound on a larger scale.

The physical properties of rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. Its solubility in organic solvents such as dichloromethane and ethanol makes it suitable for various synthetic protocols. The compound's melting point and boiling point are within ranges that facilitate handling and processing under standard laboratory conditions.

In terms of safety and handling, rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine should be stored under appropriate conditions to prevent degradation or contamination. It is recommended to store it in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

Overall, rac-(1R,3R)-3-cyclohexyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227833-78-3) represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an important building block for both fundamental research and practical applications in pharmaceuticals and materials science. As research continues to advance our understanding of this compound's properties and potential uses, it is likely that new opportunities will emerge for its utilization in innovative ways.